Cas no 20728-41-0 (2,1-Benzisothiazole, 4-methyl-)

• Product Name: 2,1-Benzisothiazole, 4-methyl-
• CAS No: 20728-41-0
• MF: C₈H₇NS
• MW: 149.212880373001
• CID: 3903014
• PubChem ID: 70670476
• Update Time: 2025-04-22

2,1-Benzisothiazole, 4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,1-Benzisothiazole, 4-methyl-
• SCHEMBL12131756
• 20728-41-0
• 4-Methylbenzo[c]isothiazole

• Inchi： 1S/C8H7NS/c1-6-3-2-4-8-7(6)5-10-9-8/h2-5H,1H3
• InChI Key： SALUYSOAGKZVOD-UHFFFAOYSA-N
• SMILES： S1C=C2C(C=CC=C2C)=N1

Computed Properties

• Exact Mass: 149.02992040g/mol
• Monoisotopic Mass: 149.02992040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzenoids
• Solvents and Organic Chemicals Organic Compounds Benzenoids